Cas no 568-70-7 (Benz[a]anthracene-12-methanol,7-methyl-)

• Product Name: Benz[a]anthracene-12-methanol,7-methyl-
• CAS No: 568-70-7
• MF: C₂₀H₁₆O
• MW: 272.340445518494
• CID: 371129
• PubChem ID: 11284
• Update Time: 2025-04-19

Benz[a]anthracene-12-methanol,7-methyl- Chemical and Physical Properties

Names and Identifiers

• Benz[a]anthracene-12-methanol,7-methyl-
• (7-methylbenzo[a]anthracen-12-yl)methanol
• 12-hydroxymethyl-7-methylbenz(a)anthracene
• (7-Methyl-12-tetraphenyl)methanol
• (7-Methyltetraphen-12-yl)methanol
• 12-(HYDROXYMETHYL)-7-METHYLBENZ[A]ANTHRACENE
• NS00115898
• 12-(Hydroxymethyl)-7-methylbenz(a)anthracene
• CCRIS 1083
• DTXSID00205351
• GGC25LD9H3
• 568-70-7
• BRN 1986151
• 7-Methyl-12-hydroxymethylbenz(a)anthracene
• BENZ(a)ANTHRACENE-12-METHANOL, 7-METHYL-
• UNII-GGC25LD9H3
• 7-Methylbenz(a)anthracene-12-methanol

• Inchi： 1S/C20H16O/c1-13-15-7-4-5-9-18(15)19(12-21)20-16(13)11-10-14-6-2-3-8-17(14)20/h2-11,21H,12H2,1H3
• InChI Key： JNJPGADWNSQMQP-UHFFFAOYSA-N
• SMILES： OCC1C2C=CC=CC=2C(C)=C2C=CC3C=CC=CC=3C2=1

Computed Properties

• Exact Mass: 272.12018
• Monoisotopic Mass: 272.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Density: 1.0523 (rough estimate)
• Boiling Point: 375.4°C (rough estimate)
• Flash Point: 225.9°C
• Refractive Index: 1.6700 (estimate)
• PSA: 20.23